Cas no 1520869-26-4 (2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine)

• Product Name: 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine
• CAS No: 1520869-26-4
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6118124
• PubChem ID: 80102553
• Update Time: 2025-11-01

2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine
• AKOS018663744
• [2-(4-methoxynaphthalen-1-yl)cyclopropyl]methanamine
• 1520869-26-4
• EN300-1848294

• Inchi： 1S/C15H17NO/c1-17-15-7-6-12(14-8-10(14)9-16)11-4-2-3-5-13(11)15/h2-7,10,14H,8-9,16H2,1H3
• InChI Key： TVGQAWVXVXDKOE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=CC=CC=21)C1CC1CN

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine

Introduction to 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine (CAS No. 1520869-26-4)

2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine, with the CAS number 1520869-26-4, is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive cyclopropyl and naphthalene moieties, which confer it with a range of interesting chemical and biological properties. The presence of a methoxy group on the naphthalene ring further enhances its reactivity and potential for diverse applications.

The chemical structure of 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine consists of a cyclopropyl ring attached to a methanamine group, with the entire system linked to a 4-methoxynaphthalene moiety. This unique arrangement of functional groups provides a robust platform for exploring its interactions with various biological targets. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in areas such as neurology and oncology.

In the realm of medicinal chemistry, the design and synthesis of compounds like 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine are driven by the need to identify molecules with high selectivity and potency against specific targets. The cyclopropyl ring, known for its strain energy and unique electronic properties, can significantly influence the conformational flexibility and binding affinity of the molecule. The methoxy-substituted naphthalene moiety, on the other hand, contributes to the overall hydrophobicity and lipophilicity, which are crucial for crossing biological membranes and reaching intracellular targets.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine with various receptors and enzymes. Molecular docking studies have shown that this compound can bind to specific sites on G protein-coupled receptors (GPCRs) and ion channels, suggesting its potential as a modulator of these important biological systems. For instance, preliminary in vitro assays have demonstrated that 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine exhibits selective binding to serotonin receptors, which are implicated in mood disorders such as depression and anxiety.

In addition to its potential as a therapeutic agent, 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine has also been investigated for its use as a tool compound in biochemical research. Its ability to selectively interact with specific protein targets makes it valuable for probing signaling pathways and understanding disease mechanisms. For example, studies have shown that this compound can inhibit certain kinases involved in cancer progression, providing insights into potential therapeutic strategies.

The synthesis of 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the cyclopropyl ring through cyclopropanation reactions followed by functionalization of the naphthalene moiety. Recent developments in green chemistry have also led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining efficiency.

Clinical trials involving compounds derived from 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine are still in their early stages, but preliminary results are promising. Phase I trials have shown good safety profiles and tolerability, paving the way for further investigation into its efficacy in treating various diseases. Researchers are particularly interested in exploring its potential as an adjunct therapy in combination with existing treatments to enhance therapeutic outcomes.

In conclusion, 2-(4-methoxynaphthalen-1-yl)cyclopropylmethanamine (CAS No. 1520869-26-4) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its significance in both academic and industrial settings. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of innovative therapeutic strategies.